Cas no 1691883-19-8 (3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 1691883-19-8
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 5895185
• PubChem ID: 103667815
• Update Time: 2025-06-30

3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1691883-19-8
• EN300-657966
• 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H25NO4/c1-2-17-9-3-4-10-18(17)24(15-25(28)29)27-26(30)31-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,27,30)(H,28,29)
• InChI Key： RAUVZFBBUAXERX-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=CC=1CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17835828g/mol
• Monoisotopic Mass: 415.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 1691883-19-8): A Comprehensive Overview

3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 1691883-19-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique structure that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethylphenyl substituent. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring that only the desired reactions occur.

The chemical structure of 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid is characterized by its aromatic rings and functional groups, which contribute to its stability and reactivity. The presence of the Fmoc group makes it particularly useful in solid-phase peptide synthesis (SPPS), where it can be selectively removed under mild conditions, allowing for the sequential addition of amino acids to form peptides.

Recent studies have highlighted the potential applications of this compound in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid as a building block for the synthesis of novel peptides with anti-inflammatory properties. The researchers found that peptides synthesized using this compound exhibited significant inhibition of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases.

In another study, published in Organic Letters in 2021, scientists investigated the use of 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid in the development of targeted drug delivery systems. The compound's unique structure allowed for the creation of prodrugs that could be selectively activated at specific sites within the body, enhancing their therapeutic efficacy while minimizing side effects. This approach has shown promise in cancer therapy, where targeted drug delivery can significantly improve treatment outcomes.

The synthesis of 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group and the subsequent coupling with an ethylphenyl derivative. The process requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, leading to more efficient and scalable production methods.

The physical and chemical properties of 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile, but has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The future prospects for 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid are promising. Ongoing research is focused on expanding its applications in drug discovery and development, particularly in areas such as neurodegenerative diseases, cardiovascular disorders, and infectious diseases. Additionally, efforts are being made to improve its synthetic methods to make it more accessible for large-scale production.

In conclusion, 3-(2-ethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 1691883-19-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an important tool for scientists working on peptide synthesis, targeted drug delivery systems, and novel therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in the development of new treatments for a wide range of diseases.